Cas no 1807000-37-8 (3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-5-carboxylic acid)

• Product Name: 3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-5-carboxylic acid
• CAS No: 1807000-37-8
• MF: C₉H₅ClF₂N₂O₂
• MW: 246.598007917404
• CID: 4880549
• Update Time: 2025-06-27

3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-5-carboxylic acid

• Inchi： 1S/C9H5ClF2N2O2/c10-1-4-6(2-13)14-3-5(9(15)16)7(4)8(11)12/h3,8H,1H2,(H,15,16)
• InChI Key： BTQDUMWTEIBHDK-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=NC=C(C(=O)O)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 1.4
• Topological Polar Surface Area: 74

Additional information on 3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-5-carboxylic acid

Comprehensive Overview of 3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-5-carboxylic acid (CAS No. 1807000-37-8)

The compound 3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-5-carboxylic acid (CAS No. 1807000-37-8) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with chloromethyl, cyano, and difluoromethyl groups, makes it a valuable building block for synthesizing novel bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and crop protection formulations.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability in drug development. The presence of the difluoromethyl group in CAS No. 1807000-37-8 is particularly noteworthy, as it mimics the steric and electronic properties of a hydroxyl group while resisting enzymatic degradation. This characteristic aligns with the growing trend of fluorine incorporation in medicinal chemistry, a topic widely discussed in scientific forums and patent literature.

The chloromethyl moiety in this compound offers versatile reactivity, enabling further functionalization through nucleophilic substitution reactions. This feature is critical for researchers exploring structure-activity relationships (SAR) in lead optimization. Additionally, the cyano group contributes to the compound's polarity, influencing its solubility and interaction with biological targets. Such properties are frequently queried in pharmaceutical search databases and chemical patent analyses.

From a synthetic chemistry perspective, 3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-5-carboxylic acid serves as a precursor for heterocyclic scaffolds used in kinase inhibitors and antimicrobial agents. Its application in catalyzed cross-coupling reactions has been documented in several recent publications, reflecting industry interest in efficient synthetic routes. The compound's carboxylic acid functionality further expands its utility, allowing for conjugation with amines or alcohols to form amides or esters, respectively.

Environmental and regulatory considerations are increasingly shaping the demand for specialized intermediates like CAS No. 1807000-37-8. The compound's halogenated pyridine structure is designed for minimal environmental persistence while maintaining efficacy, addressing concerns raised in green chemistry initiatives. This balance between performance and sustainability is a recurring theme in agrochemical research and pharmaceutical manufacturing discussions.

Analytical characterization of this compound typically involves HPLC purity testing, mass spectrometry, and NMR spectroscopy—techniques commonly referenced in quality control protocols. The availability of detailed spectral data for 1807000-37-8 is crucial for verification purposes, as emphasized in recent chemical standardization guidelines. Researchers often inquire about these analytical parameters when sourcing the material for critical studies.

In conclusion, 3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-5-carboxylic acid represents a strategically important intermediate at the intersection of medicinal chemistry and material science. Its multifaceted reactivity profile and alignment with contemporary molecular design trends ensure continued relevance in both academic and industrial settings. The compound's CAS registry number (1807000-37-8) serves as a key identifier for researchers navigating the expanding landscape of functionalized heterocycles.